Cas no 891124-56-4 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 891124-56-4
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6225572
• PubChem ID: 16821849
• Update Time: 2025-07-01

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024656427
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• AB00679107-01
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• F2518-0401
• 891124-56-4

• Inchi： 1S/C19H17N3O4/c1-11-7-8-12(2)13(9-11)18-21-22-19(26-18)20-17(23)16-10-24-14-5-3-4-6-15(14)25-16/h3-9,16H,10H2,1-2H3,(H,20,22,23)
• InChI Key： OSWUXCBWQHAADB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NC1=NN=C(C2C=C(C)C=CC=2C)O1)=O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-2,3-Dihydro-1,4-Benzodioxine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 891124-56-4, known as N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxine ring system with an oxadiazole moiety and a carboxamide group. The presence of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of benzodioxine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is known for its stability and ability to form hydrogen bonds. This makes it an attractive component for drug design. The carboxamide group further enhances the compound's ability to engage in hydrogen bonding, which is crucial for its pharmacological activity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the benzodioxine ring followed by the introduction of the oxadiazole moiety and the carboxamide group. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the oxadiazole ring through a one-pot synthesis approach.

One of the most promising applications of this compound lies in its potential as a drug candidate. Preclinical studies have demonstrated that it exhibits significant activity against certain disease models. For example, research has shown that it can modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to inhibit specific receptors has led to investigations into its role in treating neurodegenerative diseases.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been exploited in the development of novel materials with unique physical properties. For instance, recent studies have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

Moreover, the compound's stability under various conditions has been extensively studied. Research has shown that it exhibits excellent thermal stability and resistance to hydrolysis under physiological conditions. These properties make it suitable for applications where long-term stability is required.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results indicate that it is not inherently toxic at concentrations relevant to its intended applications. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, ongoing research aims to further optimize this compound's properties for specific applications. For instance, efforts are being made to enhance its bioavailability while maintaining its pharmacological activity. Additionally, researchers are exploring the possibility of modifying the substituents on the benzodioxine ring to tailor its interactions with biological targets.

In conclusion, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 891124-56-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science alike. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.